N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-fluorophenoxy)acetamide

• IUPAC Name: N-[2-(4-fluoro-1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-2-(2-fluorophenoxy)acetamide
• InChI: InChI=1S/C19H14F2N4O2S/c1-11-9-16(22-17(26)10-27-14-7-3-2-5-12(14)20)25(24-11)19-23-18-13(21)6-4-8-15(18)28-19/h2-9H,10H2,1H3,(H,22,26)
• InChI Key: UGOHYRDRUROASD-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN(C(=C1)NC(=O)COC2=CC=CC=C2F)C3=NC4=C(C=CC=C4S3)F
• Molecular Formula: C19H14F2N4O2S
• Molecular Weight: 400.4 g/mol

Description

N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-fluorophenoxy)acetamide is a useful research compound. Its molecular formula is C19H14F2N4O2S and its molecular weight is 400.4. The purity is usually 95%.
BenchChem offers high-quality N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-fluorophenoxy)acetamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-(1-(4-fluorobenzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-2-(2-fluorophenoxy)acetamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory Applications

Research on compounds structurally related to the specified chemical has shown significant anti-inflammatory activity. For instance, derivatives of N-(3-chloro-4-fluorophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide have been synthesized and evaluated for their anti-inflammatory properties. Among the synthesized compounds, some showed significant anti-inflammatory activity, highlighting the potential therapeutic applications of these chemical entities in treating inflammation-related disorders (Sunder & Maleraju, 2013).

Anticancer Activity

Another area of research is the exploration of anticancer properties. Novel fluoro-substituted benzo[b]pyran compounds, which share a structural resemblance to the specified compound, have shown anticancer activity against various human cancer cell lines, including lung, breast, and CNS cancers. These findings indicate the potential use of such compounds in developing new anticancer therapies (Hammam et al., 2005).

Antioxidant and Antimicrobial Applications

Compounds with pyrazole-acetamide derivatives have demonstrated significant antioxidant activity, suggesting their potential use as antioxidants in various applications. Additionally, coordination complexes constructed from pyrazole-acetamide derivatives have shown to present notable antioxidant activity, further underscoring the utility of such compounds in medical and pharmaceutical research (Chkirate et al., 2019).

Ligand-Protein Interactions and Photovoltaic Efficiency

Spectroscopic and quantum mechanical studies on benzothiazolinone acetamide analogs have revealed insights into ligand-protein interactions and photovoltaic efficiency, showcasing the potential of such compounds in developing new materials for dye-sensitized solar cells and exploring their interactions with biological molecules (Mary et al., 2020).